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Compound of Interest

Compound Name: Halfenprox

Cat. No.: B054232 Get Quote

The safe and compliant disposal of Halfenprox, a pyrethroid ether acaricide and insecticide, is

critical for ensuring laboratory safety and environmental protection.[1][2] Adherence to proper

disposal procedures minimizes risks to researchers and prevents contamination of ecosystems.

This guide provides essential safety and logistical information, including a step-by-step

disposal plan for drug development professionals, researchers, and scientists.

Hazard Profile and Regulatory Framework
Halfenprox is classified as acutely toxic if swallowed and very toxic to aquatic life with long-

lasting effects.[1][3] Consequently, its disposal is regulated under federal and state laws. In the

United States, the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) governs

pesticide use and disposal, requiring legally binding disposal instructions on product labels.[4]

Once designated as waste, Halfenprox falls under the Resource Conservation and Recovery

Act (RCRA), which oversees the management of hazardous waste.[4][5][6]

Key Hazard Information:
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Hazard
Classification

GHS Code Description Source

Acute Toxicity, Oral

(Category 3)
H301 Toxic if swallowed. [1][3]

Acute Aquatic Toxicity

(Category 1)
H400

Very toxic to aquatic

life.
[1]

Chronic Aquatic

Toxicity (Category 1)
H410

Very toxic to aquatic

life with long lasting

effects.

[1][3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Halfenprox and its

containers.

1. Personal Protective Equipment (PPE): Before handling Halfenprox waste, ensure

appropriate PPE is worn, including:

Chemical-resistant gloves

Safety goggles or face shield

Lab coat or protective clothing

2. Waste Segregation and Labeling:

Designate a specific, clearly labeled hazardous waste container for Halfenprox waste.

The container must be compatible with the chemical and sealable to prevent leaks.

Label the container with "Hazardous Waste," the name "Halfenprox," and the associated

hazard symbols (e.g., skull and crossbones for acute toxicity, environmental hazard symbol).

3. Container Decontamination (Triple Rinsing): Empty Halfenprox containers are also

considered hazardous waste due to residual product.[7] Never reuse them for any other
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purpose.[8][9] Decontaminate empty containers by following these triple-rinsing steps:

Step 1: Fill the empty container one-quarter full with a suitable solvent (e.g., acetone or

methanol, as Halfenprox is often sold in these solvents) or water as directed by the product

label or your institution's safety officer.[10][11]

Step 2: Securely cap the container and shake for 30 seconds.

Step 3: Pour the rinsate into the designated Halfenprox hazardous waste container.

Step 4: Repeat the rinsing process two more times.[7]

4. Disposal of Unused or Excess Halfenprox:

Do not pour Halfenprox down the drain or dispose of it in regular trash.[7][9] This can

contaminate waterways and interfere with wastewater treatment processes.[7][9]

Whenever possible, use up the entire product according to its intended application to avoid

generating waste.[9]

For unavoidable excess, transfer the material to the designated and labeled hazardous

waste container.

5. Arranging for Professional Disposal:

Halfenprox waste must be disposed of through an approved hazardous waste disposal

facility.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

a pickup of the hazardous waste.

If your institution does not have an EHS department, contact your local solid waste

management authority or a licensed hazardous waste contractor for guidance.[8][9] Many

states have "Clean Sweep" programs for pesticide disposal.[5][6]

Logical Workflow for Halfenprox Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://npic.orst.edu/health/disposal.html
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.benchchem.com/product/b054232?utm_src=pdf-body
https://www.accustandard.com/prod0039949.html
https://www.accustandard.com/prod0013554.html
https://www.benchchem.com/product/b054232?utm_src=pdf-body
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://www.benchchem.com/product/b054232?utm_src=pdf-body
https://www.benchchem.com/product/b054232?utm_src=pdf-body
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.benchchem.com/product/b054232?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/1701266077_Halfenprox.htm
https://npic.orst.edu/health/disposal.html
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://pesticidestewardship.org/disposal/federal-laws/
https://www.benchchem.com/product/b054232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Halfenprox.

Start: Halfenprox for Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the product unwanted
 or expired?

Is the container empty?

No

Transfer to Labeled
Hazardous Waste Container

YesTriple-Rinse Container

Yes

No

Collect Rinsate as
Hazardous Waste

Dispose of Decontaminated
Container per Institutional Policy

Contact EHS or Approved
Waste Contractor for Pickup

End: Compliant Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Halfenprox | C24H23BrF2O3 | CID 10140464 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]

3. hpc-standards.com [hpc-standards.com]

4. onlinepestcontrolcourses.com [onlinepestcontrolcourses.com]

5. epa.gov [epa.gov]

6. The Law on Pesticide Wastes – Pesticide Environmental Stewardship
[pesticidestewardship.org]

7. Pesticide and Container Disposal – Pesticide Environmental Stewardship
[pesticidestewardship.org]

8. Disposal of Pesticides [npic.orst.edu]

9. epa.gov [epa.gov]

10. accustandard.com [accustandard.com]

11. accustandard.com [accustandard.com]

To cite this document: BenchChem. [Proper Disposal of Halfenprox: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054232#halfenprox-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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